4-Hydroxy-6-methyl-3-propionyl-2H-pyran-2-one

• CAS RN: 22073-84-3
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 4-hydroxy-6-methyl-3-propanoylpyran-2-one
• InChI: InChI=1S/C9H10O4/c1-3-6(10)8-7(11)4-5(2)13-9(8)12/h4,11H,3H2,1-2H3
• InChI Key: IBQXMRVEHHEJCW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(OC1=O)C)O

Description

4-Hydroxy-6-methyl-3-propionyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-hydroxy-6-methyl-2H-pyran-2-one (18 g; 143 mmol; Aldrich) in 300 ml DCM at 0° C., was added TEA (20 ml; 143 mmol; Aldrich), DCC (30 g; 145 mmol; Aldrich), DMAP (5.25 g; 42.7 mmol; Aldrich) and propionic acid (11 ml; 147 mmol; Aldrich). The reaction mixture was stirred at 0° C. for 1 h, stirred at 25° C. for 18 h, and filtered via vacuum filtration. The filtrate was washed with 5% HCl, dried with brine and anhydrous Na2SO4, and evaporated to a white solid.